N-(10-ethyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)-4-(trifluoromethyl)benzamide

• IUPAC Name: N-(5-ethyl-6-oxobenzo[b][1,4]benzoxazepin-8-yl)-4-(trifluoromethyl)benzamide
• InChI: InChI=1S/C23H17F3N2O3/c1-2-28-18-5-3-4-6-20(18)31-19-12-11-16(13-17(19)22(28)30)27-21(29)14-7-9-15(10-8-14)23(24,25)26/h3-13H,2H2,1H3,(H,27,29)
• InChI Key: CKOPONPKSDMRPT-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=CC=CC=C2OC3=C(C1=O)C=C(C=C3)NC(=O)C4=CC=C(C=C4)C(F)(F)F
• Molecular Formula: C23H17F3N2O3
• Molecular Weight: 426.4 g/mol
• CAS No.: 922081-84-3

Description

N-(10-ethyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)-4-(trifluoromethyl)benzamide is a useful research compound. Its molecular formula is C23H17F3N2O3 and its molecular weight is 426.395. The purity is usually 95%.
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Scientific Research Applications

1. Chemical Reactions and Rearrangements

Research on benzodiazepinooxazoles, which are structurally related to the specified compound, has revealed significant insights into the chemical reactions and rearrangements of these compounds. Studies have demonstrated the formation of exomethylene compounds and isoindoles, providing a mechanistic understanding of reactions involving benzo[6,7]-1,4-diazepino[5,4-b]oxazole derivatives (Terada et al., 1973).

2. Synthesis of Chiral Derivatives

Research has focused on the synthesis of chiral derivatives using catalytic enantioselective aza-Reformatsky reactions with cyclic dibenzo[b,f][1,4]oxazepines. This approach has led to the creation of ethyl 2-(10,11-dihydrodibenzo[b,f][1,4]oxazepin-11-yl)acetate derivatives, highlighting the potential for developing novel chiral compounds (Munck et al., 2017).

3. Novel and Diversified N-heterocycles Synthesis

Innovative methods have been developed for assembling benzo-fused N-heterocycles, including derivatives of dibenzo[b,e][1,4]oxazepin-11(5H)-ones. These methods involve N-arylation reactions and chemo- and regio-selective intramolecular processes, showcasing the versatility in synthesizing multifunctionalized triarylamines and related compounds (Zhang et al., 2015).

4. Development of Novel Heterocyclic Systems

Studies on the synthesis of dibenzo[b,f][1,4]oxazepin-11(10H)-one and related compounds have opened new pathways for constructing tricyclic systems. This research demonstrates the potential for creating diverse molecular structures based on N-substituted salicylamides and o-nitrochloro derivatives (Sapegin et al., 2008).

5. Application in Medicinal Chemistry

While avoiding specifics on drug use and dosage, it's important to note the relevance of such compounds in medicinal chemistry. Research on carbamazepine metabolism, which involves similar heterocyclic structures, indicates the importance of these compounds in understanding drug metabolism and the development of new therapeutic agents (Bellucci et al., 1987).